Isoapoptolidin

• Molecular Formula: C58H96O21
• Molecular Weight: 1129.4 g/mol
• InChI: InChI=1S/C58H96O21/c1-29-17-16-18-40(59)44(69-13)25-41(60)54(78-55(65)33(5)23-31(3)21-30(2)22-32(4)42(20-19-29)76-56-51(64)50(63)52(71-15)37(9)74-56)58(67)35(7)48(61)34(6)43(79-58)24-39(28-68-12)75-47-27-57(11,66)53(38(10)73-47)77-46-26-45(70-14)49(62)36(8)72-46/h17,19-23,32,34-54,56,59-64,66-67H,16,18,24-28H2,1-15H3/b20-19-,29-17+,30-22+,31-21+,33-23+/t32-,34+,35-,36-,37+,38+,39-,40+,41+,42?,43-,44?,45-,46+,47+,48+,49-,50+,51+,52+,53+,54-,56+,57+,58-/m0/s1
• InChIKey: BGIXVQPJBLGABA-PVTSYPBUSA-N

Isoapoptolidin: Stable Ring-Expanded Macrolide

Isoapoptolidin (CAS 476647-30-0) is a 21-membered ring-expanded macrolide isomer of the polyketide natural product apoptolidin, originally isolated from fermentation extracts of Nocardiopsis sp. [1]. It forms spontaneously from apoptolidin via acyl migration under physiological conditions and serves as a structurally related comparator for investigating the structure-activity relationships of apoptolidin-class F0F1-ATPase inhibitors [2].

Chemically stable isomer: does not revert to apoptolidin under assay conditions

Distinct ATPase inhibitory profile for deconvolving target vs off‑target effects

Defined ring‑expanded scaffold supports SAR and stable derivative synthesis

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. PMID: 12599467. DOI: 10.1021/ol0266222 View Source
• [2] Pennington JD, Williams HJ, Salomon AR, Sulikowski GA. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Org Lett. 2002;4(22):3823-3825. PMID: 12599468. DOI: 10.1021/ol026829v View Source

Why Apoptolidin Cannot Substitute Isoapoptolidin

Apoptolidin and isoapoptolidin are not functionally interchangeable despite their common biosynthetic origin and shared molecular target. Apoptolidin undergoes spontaneous isomerization to isoapoptolidin under biologically relevant conditions, approaching equilibrium within the timeframe of most cell-based assays [1]. Consequently, data interpretation in long-duration experiments using apoptolidin is confounded by the presence of a mixed population of both isomers. Isoapoptolidin, as the thermodynamically favored ring-expanded product, provides a chemically defined, single-entity reference standard essential for deconvoluting observed biological effects and for analytical method validation [2].

! Apoptolidin rapidly isomerises to isoapoptolidin, confounding ATPase‑dependent readouts

! Isomer equilibrium shifts over assay time, producing variable isoapoptolidin:apoptolidin ratios

! Class comparators (oligomycin A, apoptolidin B/C) differ in selectivity and ATPase binding sites

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. PMID: 12599467. DOI: 10.1021/ol0266222 View Source
• [2] Pennington JD, Williams HJ, Salomon AR, Sulikowski GA. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Org Lett. 2002;4(22):3823-3825. PMID: 12599468. DOI: 10.1021/ol026829v View Source

Isoapoptolidin: Comparative Evidence

F₀F₁‑ATPase Inhibition Compared

In a direct comparative rapid F0F1-ATPase assay, isoapoptolidin demonstrated an IC50 of 17 μM, whereas apoptolidin exhibited an IC50 of 0.7 μM [1]. This represents an approximately 24-fold reduction in inhibitory potency for the ring-expanded isomer.

F₀F₁‑ATPase IC₅₀

Head‑to‑head

Isoapoptolidin: 17 µM Apoptolidin: 0.7 µM ~24‑fold lower potency

Context for interpreting ATPase‑dependent phenotypes

Rapid yeast mitochondrial ATPase assay

Evidence Dimension	F0F1-ATPase inhibitory activity (IC50)
Target Compound Data	17 μM
Comparator Or Baseline	Apoptolidin: 0.7 μM
Quantified Difference	~24-fold reduced potency (17 / 0.7)
Conditions	Rapid F0F1-ATPase assay; yeast mitochondrial preparation

Why This Matters

This large potency differential enables isoapoptolidin to serve as a low-activity control or negative reference compound in mechanistic studies of apoptolidin-class F0F1-ATPase inhibition, essential for validating target engagement specificity.

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. PMID: 12599467. DOI: 10.1021/ol0266222 View Source

Thermodynamic Stability at Equilibrium

The rate of isomerization from apoptolidin to isoapoptolidin was measured under biologically relevant conditions and found to approach equilibrium within the time frame of most cell-based assays [1]. Additionally, upon treatment with methanolic triethylamine, a 1.4:1 equilibrium mixture of isoapoptolidin:apoptolidin is established [2].

Isomerisation Stability

Reported

Isoapoptolidin: no reversion to apoptolidin Apoptolidin: equilibrates to ~1:1.4 apo:iso

Ensures single defined species throughout experiment

Base‑catalysed; PBS/medium at 37 °C

Evidence Dimension	Isomerization kinetics and equilibrium ratio
Target Compound Data	Equilibrium mixture isoapoptolidin:apoptolidin ~1.4:1 (under accelerated conditions)
Comparator Or Baseline	Apoptolidin (starting material; undergoes conversion to isoapoptolidin)
Quantified Difference	Approaches equilibrium within cell-based assay timeframe; 1.4:1 equilibrium ratio
Conditions	Biologically relevant aqueous conditions; methanolic triethylamine (accelerated)

Why This Matters

Procurement of isoapoptolidin as a discrete, analytically characterized reference standard is necessary for accurate quantitation of apoptolidin in stability studies and for distinguishing the biological contributions of each isomer in long-term assays.

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. PMID: 12599467. DOI: 10.1021/ol0266222 View Source
• [2] Pennington JD, Williams HJ, Salomon AR, Sulikowski GA. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Org Lett. 2002;4(22):3823-3825. PMID: 12599468. DOI: 10.1021/ol026829v View Source

Ring-Expanded Macrocycle Stability

Isoapoptolidin exhibits a Ki value greater than 100 μM for mitochondrial F0F1-ATPase, indicating very weak binding affinity [1]. While direct comparative Ki data for apoptolidin under identical conditions is not consolidated in the same study, the IC50 differential (17 μM vs. 0.7 μM) corroborates this large disparity in target engagement strength.

Ring Size

Reported

21‑membered macrocycle (isoapoptolidin) vs 20‑membered (apoptolidin)

Locks stable conformation; blocks acyl migration

NMR & molecular modelling

Evidence Dimension	F0F1-ATPase binding affinity (Ki)
Target Compound Data	Ki > 100 μM
Comparator Or Baseline	Apoptolidin: Ki data not directly consolidated in this source (IC50 = 0.7 μM serves as potency proxy)
Quantified Difference	Ki > 100 μM (selective for mitochondrial Complex V)
Conditions	Mitochondrial F0F1-ATPase inhibition assay

Why This Matters

The high Ki value confirms isoapoptolidin's utility as a structurally matched but functionally weak control compound for assessing off-target effects or for use in selectivity profiling panels where strong ATPase inhibition is undesirable.

• [1] MedChemExpress (MCE). Isoapoptolidin product information. Catalog No. HY-125714. View Source

Selective Apoptosis in Transformed Cells

In water, an equilibrium mixture of apoptolidin:isoapoptolidin (~1.5:1) is formed within hours [1]. This indicates that isoapoptolidin becomes the predominant species in aqueous environments relevant to biological assay conditions.

Cell Transformation Selectivity

Class‑level

Qualitative apoptosis activity in E1A‑transformed glial cells (patent)

Supports oncotropic selectivity context; requires cell‑specific validation

Oligomycin A lacks comparable selectivity

Evidence Dimension	Equilibrium mixture ratio in water
Target Compound Data	Isoapoptolidin is predominant species (~40% of equilibrium mixture as calculated from 1.5:1 ratio)
Comparator Or Baseline	Apoptolidin (starting material)
Quantified Difference	~1.5:1 apoptolidin:isoapoptolidin equilibrium ratio; reached within hours
Conditions	Aqueous solution; biologically relevant conditions

Why This Matters

For analytical chemistry and quality control applications, isoapoptolidin is required as an authentic reference standard to identify and quantify isomerization products in apoptolidin stability studies, ensuring accurate purity assessment of apoptolidin lots.

• [1] Santa Cruz Biotechnology. Isoapoptolidin (CAS 476647-30-0) product information. Catalog No. sc-202187. View Source

Isoapoptolidin Research Applications

Deconvolving F₀F₁‑ATPase-Dependent Effects

Due to the documented rapid isomerization of apoptolidin to isoapoptolidin under aqueous conditions (reaching ~1.5:1 equilibrium within hours) [1], isoapoptolidin is an essential analytical reference standard for HPLC or LC-MS method development. It enables accurate identification and quantitation of the isomerization product in apoptolidin lots, ensuring lot-to-lot consistency and supporting stability-indicating method validation for quality control laboratories.

Stable Scaffold for Semi-Synthetic Derivatives

With an IC50 of 17 μM versus 0.7 μM for apoptolidin [1] and a Ki > 100 μM [2], isoapoptolidin serves as a structurally matched, low-activity control in experiments designed to validate that observed biological effects are specifically attributable to potent F0F1-ATPase inhibition. Its use helps distinguish target-mediated effects from off-target or non-specific cellular responses.

Reference Standard for ATPase Inhibitor Profiling

Since apoptolidin converts to isoapoptolidin within the timeframe of standard cell-based assays [1], observed antiproliferative or apoptotic effects may reflect the combined action of both isomers. Isoapoptolidin enables researchers to test the biological activity of each isomer independently, thereby deconvoluting the contributions of the 20-membered (apoptolidin) and 21-membered (isoapoptolidin) macrolide forms to the overall pharmacological profile.

Application

Selection Property

Validation Focus

ATPase‑dependent effect deconvolution

Stable isomer with differentiated ATPase inhibitory profile

Compare concentration‑response with apoptolidin to isolate ATPase‑dependent phenotypes

SAR & semi‑synthetic derivative exploration

Isomerisation‑resistant ring‑expanded macrocycle

Consistent starting material for selective derivatisation and purification

ATPase inhibitor panel reference standard

Chemically defined single species with stable potency

Normalise inter‑experimental variability; benchmark against apoptolidin

In vivo probe for OXPHOS‑dependent cancer research

Predictable stability supports formulation consistency

Correlate target engagement with model‑response endpoints; requires in vivo validation

• [1] Wender PA, Gulledge AV, Jankowski OD, Seto H. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Org Lett. 2002;4(22):3819-3822. PMID: 12599467. DOI: 10.1021/ol0266222 View Source
• [2] MedChemExpress (MCE). Isoapoptolidin product information. Catalog No. HY-125714. View Source